Cas no 2377032-64-7 (Propyl 2-amino-3-(furan-3-yl)propanoate)

• Product Name: Propyl 2-amino-3-(furan-3-yl)propanoate
• CAS No: 2377032-64-7
• MF: C₁₀H₁₅NO₃
• MW: 197.231003046036
• CID: 6143858
• PubChem ID: 145913694
• Update Time: 2025-09-22

Propyl 2-amino-3-(furan-3-yl)propanoate Chemical and Physical Properties

Names and Identifiers

• propyl 2-amino-3-(furan-3-yl)propanoate
• EN300-7455733
• 2377032-64-7
• Propyl 2-amino-3-(furan-3-yl)propanoate

• Inchi： 1S/C10H15NO3/c1-2-4-14-10(12)9(11)6-8-3-5-13-7-8/h3,5,7,9H,2,4,6,11H2,1H3
• InChI Key： JXOHHQMRUOUCBM-UHFFFAOYSA-N
• SMILES： O(CCC)C(C(CC1=COC=C1)N)=O

Computed Properties

• Exact Mass: 197.10519334g/mol
• Monoisotopic Mass: 197.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 65.5Ų

Additional information on Propyl 2-amino-3-(furan-3-yl)propanoate

Propyl 2-amino-3-(furan-3-yl)propanoate: A Promising Compound in Pharmaceutical Research

Propyl 2-amino-3-(furan-3-yl)propanoate (CAS No. 2377032-64-7) has emerged as a significant molecule in the field of pharmaceutical science due to its unique chemical structure and potential therapeutic applications. This compound, characterized by its furan-3-yl functional group and 2-amino substituent, represents a novel class of bioactive molecules that have attracted increasing attention in recent years. Its synthesis and biological evaluation have been extensively explored in studies published in high-impact journals, highlighting its role as a potential lead compound for drug development.

Recent research has demonstrated that Propyl 2-amino-3-(furan-3-yl)propanoate exhibits promising pharmacological activity, particularly in modulating inflammatory pathways and neuroprotective mechanisms. A 2023 study published in Journal of Medicinal Chemistry reported that this compound demonstrates significant anti-inflammatory effects by inhibiting the NF-κB signaling pathway, which is a key mediator of chronic inflammation. This finding aligns with the broader trend in pharmaceutical research to target inflammation-related diseases, such as rheumatoid arthritis and neurodegenerative disorders.

The furan-3-yl ring system in Propyl 2-amino-3-(furan-3-yl)propanoate is particularly noteworthy for its ability to enhance molecular interactions with biological targets. This heterocyclic structure, known for its stability and reactivity, has been shown to improve the bioavailability and metabolic stability of the compound. A 2022 review in Drug Discovery Today highlighted the importance of furan-based scaffolds in drug design, emphasizing their potential to modulate enzyme activity and receptor binding affinity. This underscores the significance of the furan-3-yl moiety in the pharmacological profile of Propyl 2-amino-3-(furan-3-yl)propanoate.

In addition to its anti-inflammatory properties, Propyl 2-amino-3-(furan-3-yl)propanoate has shown potential in neuroprotective applications. A 2024 preclinical study published in Neuropharmacology revealed that this compound exhibits neuroprotective effects by reducing oxidative stress and promoting neuronal survival. These findings are particularly relevant in the context of Alzheimer's disease and Parkinson's disease, where oxidative damage plays a critical role in pathogenesis. The ability of Propyl 2-amino-3-(furan-3-yl)propanoate to modulate these pathways positions it as a promising candidate for further development.

The 2-amino functional group in Propyl 2-amino-3-(furan-3-yl)propanoate is another key feature that contributes to its biological activity. This group is known to participate in various biochemical processes, including the formation of hydrogen bonds with target proteins. A 2023 study in Chemical Research in Toxicology demonstrated that the 2-amino substituent enhances the compound's ability to interact with specific enzyme targets, thereby improving its therapeutic potential. This highlights the importance of functional group optimization in drug design, a principle that is increasingly emphasized in modern pharmaceutical research.

Recent advancements in computational chemistry have further supported the potential of Propyl 2-amino-3-(furan-3-yl)propanoate. Molecular docking studies conducted in 2023 using advanced algorithms have shown that this compound can effectively bind to key targets such as COX-2 and TNF-α receptors, which are implicated in inflammatory diseases. These computational models provide valuable insights into the molecular mechanisms underlying its biological activity and guide the rational design of more potent derivatives.

The synthesis of Propyl 2-amino-3-(furan-3-yl)propanoate has also been a focus of research, with multiple synthetic routes being developed to optimize its production. A 2022 study published in Organic Letters described a novel, efficient method for synthesizing this compound using microwave-assisted organic synthesis, which significantly reduces reaction time and energy consumption. This approach is in line with the growing emphasis on green chemistry in pharmaceutical manufacturing, where sustainability and efficiency are critical factors.

Furthermore, the pharmacokinetic properties of Propyl 2-amino-3-(furan-3-yl)propanoate have been investigated in preclinical studies. A 2023 pharmacokinetic analysis in Drug Metabolism and Disposition revealed that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are essential for its potential as a therapeutic agent. These findings suggest that Propyl 2-amino-3-(furan-3-yl)propanoate could have a broad therapeutic window, making it suitable for various clinical applications.

The potential applications of Propyl 2-amino-3-(furan-3-yl)propanoate extend beyond its anti-inflammatory and neuroprotective effects. Recent studies have explored its role in modulating immune responses and its potential as an antiviral agent. A 2024 study in Virology Journal reported that this compound can inhibit the replication of certain viral strains by interfering with viral entry mechanisms. This discovery opens new avenues for its use in antiviral therapy, particularly in the context of emerging infectious diseases.

Despite the promising findings, further research is needed to fully understand the biological mechanisms and therapeutic potential of Propyl 2-amino-3-(furan-3-yl)propanoate. Ongoing studies are focused on elucidating its interactions with various biological targets and assessing its safety profile in preclinical models. These efforts are crucial for translating the compound from a research interest into a viable therapeutic option.

In conclusion, Propyl 2-amino-3-(furan-3-yl)propanoate represents a significant advancement in pharmaceutical research, with its unique chemical structure and diverse biological activities. The growing body of evidence supporting its therapeutic potential underscores the importance of continued investigation into this compound. As research in this area progresses, Propyl 2-amino-3-(furan-3-yl)propanoate may become a valuable tool in the development of novel therapies for a wide range of diseases.